7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C23H22F3NO4/c1-30-18-8-4-3-7-14(18)19-20(29)15-9-10-17(28)16(13-27-11-5-2-6-12-27)21(15)31-22(19)23(24,25)26/h3-4,7-10,28H,2,5-6,11-13H2,1H3
• InChI Key: RJOBLLNKNDGUNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C(OC3=C(C2=O)C=CC(=C3CN4CCCCC4)O)C(F)(F)F
• Molecular Formula: C23H22F3NO4
• Molecular Weight: 433.4 g/mol

Description

7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C23H22F3NO4 and its molecular weight is 433.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

A notable application of chromen-4-one derivatives, related to the compound , is their synthesis for antimicrobial and antioxidant activities. For instance, Hatzade et al. (2008) described the synthesis of 7-hydroxy-3-pyrazolyl-chromen-4H-ones and their O-glucosides, showcasing their potential in antimicrobial and antioxidant applications. The synthesis involved condensation and cyclization processes, highlighting the versatility of chromen-4-one derivatives in generating biologically active compounds (Hatzade et al., 2008).

Crystal Structure and Design

The crystal structure analysis of chromen-4-one derivatives provides insights into their potential therapeutic applications. Zhang et al. (2008) conducted a detailed structural characterization of a genistein derivative, showcasing how structural insights contribute to the design and development of new compounds with potential biological activities (Zhang et al., 2008).

Synthetic Pathways and Derivative Formation

Chromen-4-one derivatives serve as key intermediates in the synthesis of various biologically active compounds. Velikorodov et al. (2014) explored the condensation reactions leading to the formation of chromene derivatives, demonstrating the compound's role in the synthesis of complex molecules with potential biological activities (Velikorodov et al., 2014).

Antimicrobial and Molecular Modeling Studies

The antimicrobial activities of chromen-4-one derivatives, alongside their molecular modeling studies, suggest their potential in developing new antimicrobial agents. Mandala et al. (2013) synthesized a series of chromen-4-one derivatives and evaluated their in vitro antimicrobial activity, demonstrating the compound's utility in antimicrobial drug development (Mandala et al., 2013).

Applications in Photochromic Materials and Natural Products

Chromen-4-one derivatives also find applications in the synthesis of photochromic materials and biologically active natural products. Rawat et al. (2006) utilized chromenyl carbene complexes in synthesizing naphthopyran and naphthopyrandione units, highlighting the compound's utility beyond biological activities, in materials science (Rawat et al., 2006).